Cas no 110439-49-1 (1-(4-bromophenyl)methylazepane)

• Product Name: 1-(4-bromophenyl)methylazepane
• CAS No: 110439-49-1
• MF: C₁₃H₁₈BrN
• MW: 268.192722797394
• MDL: MFCD00810578
• CID: 3086067
• PubChem ID: 791417
• Update Time: 2025-04-21

1-(4-bromophenyl)methylazepane Chemical and Physical Properties

Names and Identifiers

• 1-(4-Bromobenzyl)-azepane
• 1-(4-bromophenyl)methylazepane
• Cambridge id 5259161
• 1-(4-bromobenzyl)azepane
• 1-[(4-bromophenyl)methyl]azepane
• AKOS003973513
• MLS001076061
• HMS2800H20
• SMR000473144
• DTXSID501320270
• Oprea1_513879
• EN300-1196653
• 110439-49-1
• CHEMBL1727479

• MDL： MFCD00810578
• Inchi： 1S/C13H18BrN/c14-13-7-5-12(6-8-13)11-15-9-3-1-2-4-10-15/h5-8H,1-4,9-11H2
• InChI Key： GAWAKTWTCWDBEU-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)CN1CCCCCC1

Computed Properties

• Exact Mass: 267.06226Da
• Monoisotopic Mass: 267.06226Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 3.2Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: 350℃
• Boiling Point: 321.0±17.0 °C at 760 mmHg
• Flash Point: 147.9±20.9 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

1-(4-bromophenyl)methylazepane Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)